Cas no 1319-31-9 (Tobermorite(Ca5H2(SiO3)6.4H2O))

• Product Name: Tobermorite(Ca5H2(SiO3)6.4H2O)
• CAS No: 1319-31-9
• MF: Ca₅H₁₀O₂₂Si₆
• MW: 730.969203472137
• CID: 166680
• PubChem ID: 71300857
• Update Time: 2025-04-19

Tobermorite(Ca5H2(SiO3)6.4H2O) Chemical and Physical Properties

Names and Identifiers

• Tobermorite(Ca5H2(SiO3)6.4H2O)
• Tobermorite
• DTXSID60157246
• pentacalcium;dioxido(oxo)silane;hydron;tetrahydrate
• 1319-31-9

• Inchi： 1S/5Ca.6O3Si.4H2O/c;;;;;6*1-4(2)3;;;;/h;;;;;;;;;;;4*1H2/q5*+2;6*-2;;;;/p+2
• InChI Key： MKTRXTLKNXLULX-UHFFFAOYSA-P
• SMILES： [Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Si](=O)([O-])[O-].[Si](=O)([O-])[O-].[Si](=O)([O-])[O-].[Si](=O)([O-])[O-].[Si](=O)([O-])[O-].[Si](=O)([O-])[O-].O.O.O.O.[H+].[H+]

Computed Properties

• Exact Mass: 729.640885g/mol
• Monoisotopic Mass: 729.640885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 17
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 383Ų